Cas no 808127-95-9 (1H-Isoindol-1-one, 4-(4-aminophenyl)-2,3-dihydro-6-nitro-)

• Product name: 1H-Isoindol-1-one, 4-(4-aminophenyl)-2,3-dihydro-6-nitro-
• CAS No: 808127-95-9
• MF: C₁₄H₁₁N₃O₃
• MW: 269.255
• CID: 4196086
• PubChem ID: 21907514

1H-Isoindol-1-one, 4-(4-aminophenyl)-2,3-dihydro-6-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindol-1-one, 4-(4-aminophenyl)-2,3-dihydro-6-nitro-
• 808127-95-9
• DEAZKPBQCFRBEC-UHFFFAOYSA-N
• SCHEMBL1335402
• 1h-isoindol-1-one,4-(4-aminophenyl)-2,3-dihydro-6-nitro-
• 4-(4-aminophenyl)-6-nitro-1-isoindolinone

• Inchi： InChI=1S/C14H11N3O3/c15-9-3-1-8(2-4-9)11-5-10(17(19)20)6-12-13(11)7-16-14(12)18/h1-6H,7,15H2,(H,16,18)
• InChI Key： DEAZKPBQCFRBEC-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 269.08004122Da
• Monoisotopic Mass: 269.08004122Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 101Ų